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Compound of Interest

Compound Name: triphenylstannanylium chloride

Cat. No.: B032135

Triphenyltin chloride, with the chemical formula (CeHs)sSnCl, is a white to off-white crystalline
powder.[1] It is a widely utilized organotin compound, serving as a biocide, a fungicide, an
antifoulant in marine coatings, and a catalyst in chemical synthesis.[1][2] Its utility is intrinsically
linked to its chemical stability and reactivity profile.

A foundational understanding of its properties is critical before assessing compatibility. TPTC is
generally stable at room temperature but is sensitive to moisture.[3][4] It is insoluble in water,
with which it slowly reacts, but is soluble in a range of organic solvents, including benzene,
xylene, ethanol, and acetone.[1][2][3]

Table 1: Key Physicochemical Properties of Triphenyltin Chloride
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Property Value Source(s)

Molecular Formula CisH1s5CISn [1112]

Molecular Weight 385.47 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 105-108 °C (decomposes) [1114]

. . 240 °C at 13.5 mm Hg

Boiling Point [3114]
(decomposes)

Water Solubility Insoluble; hydrolyzes [21[31[4]

) - Soluble in ethanol, acetone,
Organic Solubility benzene, xylene [11[3]

Sensitivity Moisture sensitive [4]

Comprehensive Chemical Compatibility Data

The reactivity of the Sn-Cl bond and the stability of the Sn-C bonds in triphenyltin chloride
dictate its compatibility with other chemical species. Incompatibility typically manifests as
hydrolysis, ligand exchange, or cleavage of the phenyl groups from the tin atom.

Solvents

While soluble in many organic solvents, stability can vary, especially in the presence of
impurities like water.

o Aprotic Non-polar/Moderately Polar Solvents (e.g., Benzene, Toluene, Xylene): TPTC
exhibits good solubility and stability in these solvents, making them suitable for reactions and
storage of solutions for short periods, provided the solvent is anhydrous.[3]

» Protic Solvents (e.g., Ethanol): TPTC dissolves in ethanol but may undergo slow solvolysis
over time, particularly if water is present, leading to the formation of triphenyltin hydroxide or
ethoxide derivatives.[1][3]
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e Polar Aprotic Solvents (e.g., Acetone, THF): TPTC is soluble in these solvents.[1] However,
these solvents are often hygroscopic, and absorbed moisture can lead to gradual hydrolysis.
Anhydrous grades should always be used.

o Water: TPTC is insoluble and hydrolyzes in water to form triphenyltin hydroxide,
(CeHs)3SnOH.[4][5][6] This is a critical incompatibility; TPTC must be protected from moist air
and aqueous environments to maintain its integrity.[7]

Reactive Agents

e Acids (Mineral and Carboxylic): TPTC is reactive with acids.[4] With mercaptoacetic acid in
the presence of an organic base, a tin-carbon cleavage process has been observed,
demonstrating the potential for strong nucleophiles or chelating agents to degrade the
molecule beyond simple Sn-Cl bond reactions.[8]

e Bases (e.g., Sodium Hydroxide): Aqueous bases will readily convert TPTC to the
corresponding hydroxide, triphenyltin hydroxide.[9]

o Strong Oxidizing Agents: Triphenyltin chloride is incompatible with strong oxidizing agents
such as perchlorates, peroxides, permanganates, and nitrates.[7][10][11] Reactions can be
vigorous and lead to decomposition, releasing toxic fumes.[5]

e Moisture and Humid Air: As a moisture-sensitive compound, TPTC should be stored in tightly
sealed containers in a dry, well-ventilated area to prevent slow decomposition to the
hydroxide form.[4][7]

Common Laboratory & Industrial Materials

» Plastics: As an organotin compound, TPTC is often used as a stabilizer in plastics like PVC.
[12][13] However, its compatibility with other plastics is not guaranteed. Testing is
recommended for materials like polyethylene, polypropylene, and especially plastics
susceptible to solvent attack if TPTC is used in a solution.

o Metals: No specific data on corrosion is available, but as a chloride-containing compound, it
may pose a risk of corrosion to certain metals, particularly in the presence of moisture which
can generate hydrochloric acid as a byproduct of hydrolysis.
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Table 2: Summary of Triphenyltin Chloride Chemical Compatibility

Material/Chemical

Notes and Potential

Compatibility Source(s)
Class Outcome
] ) Hydrolyzes to
Water / Moisture Incompatible ) ) ) [41051[7]
triphenyltin hydroxide.
Strong Oxidizing ) Vigorous reaction,
Incompatible - [71[10][11]
Agents decomposition.
Reacts to form
corresponding salts or
Strong Acids & Bases Incompatible hydroxide; potential [418119]
for Sn-C bond
cleavage.
Aprotic Organic Generally stable when
Good [3]
Solvents anhydrous.
Potential for slow
Protic Organic ) ) )
Fair solvolysis. Use with [11[3]
Solvents ]
caution.
Used as a stabilizer in
PVC Good [12][13]

PVC formulations.

Other Plastics (PE,
PP)

Testing Required

Compatibility depends
on solvent and

exposure conditions.

Metals (Stainless
Steel)

Testing Required

Potential for corrosion

if moisture is present.

Mechanistic Insights into Degradation

Understanding the pathways through which TPTC degrades is essential for predicting

incompatibilities and ensuring experimental integrity. The primary mechanisms are hydrolysis

and the stepwise cleavage of phenyl groups.
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Hydrolysis Pathway

The most common degradation reaction is hydrolysis, driven by the presence of water. The
electrophilic tin center is attacked by water, leading to the displacement of the chloride ion and
the formation of triphenyltin hydroxide.

(CeHs)3Sn-Cl + Hs0 Hydrolysis ) (CeHs)3Sn-OH
Triphenyltin Chloride 2 Triphenyltin Hydroxide

+ HCI

Click to download full resolution via product page

Caption: Hydrolysis of Triphenyltin Chloride.

Environmental & Biological Degradation

In environmental or biological systems, TPTC undergoes a stepwise degradation, losing its
phenyl groups sequentially. This process, known as dephenylation, proceeds from triphenyltin
to diphenyltin (DPT), then to monophenyltin (MPT), and finally to inorganic tin (Sn*+).[5] This
pathway is critical for understanding its environmental fate and toxicity profile, as the toxicity of
organotin compounds varies with the number of organic substituents.

Triphenyltin (TPT) -CeHs || Diphenyltin (DPT) -CeHs | Monophenyltin (MPT) -CeHs | Inorganic Tin
(CeHs)3Sn+ (CeHs)2Sn2* (CeHs)Sn3* Sn4+

\

Click to download full resolution via product page

Caption: Stepwise degradation of triphenyltin.

Experimental Protocol: Chemical Compatibility
Assessment

This protocol provides a standardized framework for evaluating the compatibility of triphenyltin
chloride with various materials. It is based on established methodologies like ASTM D543 for
plastics and general principles of chemical resistance testing.[14]
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Objective

To determine the effect of triphenyltin chloride (or its solution) on the physical and chemical
properties of a test material over a defined period and under specific environmental conditions.

Materials & Equipment
o Triphenyltin chloride (=95% purity)

e Anhydrous solvent (if testing a solution)

o Test material specimens (e.g., tensile bars, disks, or coupons of plastic or metal)
¢ Glass exposure vessels with PTFE-lined caps

o Analytical balance (x0.1 mg)

o Calipers

e Environmental chamber or oven

o Personal Protective Equipment (PPE): gloves, goggles, lab coat[1]

e Analytical instrumentation (e.g., HPLC, GC-MS) for degradation analysis

Step-by-Step Methodology

e Initial Characterization (To):

o For each test material, prepare at least 5 specimens for each exposure condition and 5
control specimens.[14]

o Visually inspect each specimen for color, texture, and defects.
o Measure and record the weight and dimensions of each specimen.
o Rationale: Establishes a baseline for quantifying changes after exposure.

e EXxposure:
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o Place specimens for a single material in a dedicated glass vessel.

o For direct contact testing, add solid TPTC. For solution testing, fully immerse the
specimens in a freshly prepared solution of TPTC at the desired concentration.[14]

o Seal the vessels tightly. Place them in an environmental chamber at a specified
temperature (e.g., 23°C or an elevated temperature to simulate accelerated aging).

o Store control specimens under the same conditions but without TPTC.

o Rationale: Simulates the end-use environment under controlled conditions to ensure
reproducibility.

e Post-Exposure Evaluation (Tx):

o

After the specified duration (e.g., 24 hours, 7 days, 30 days), carefully remove the
specimens.

o Gently clean the specimens according to a defined procedure (e.g., rinse with a
compatible solvent and allow to dry).

o Repeat the characterization steps from 4.3.1 (visual inspection, weight, and dimension
measurements).

o Rationale: Systematic evaluation allows for direct comparison to the baseline and control
samples.

e Analysis of TPTC Solution (Optional):

o Analyze the exposure solution using a suitable technique like HPLC or GC-MS to quantify
the concentration of TPTC and identify any degradation products (e.g., triphenyltin
hydroxide, diphenyltin).

o Rationale: Provides direct evidence of chemical degradation of the test substance,
complementing the analysis of the material itself.

o Data Interpretation:
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o Calculate the percentage change in weight and dimensions.

o Document any changes in appearance (e.g., swelling, cracking, discoloration, crazing).[14]

o Compare the results to the control specimens to determine the net effect of TPTC
exposure.

o A material is generally considered incompatible if significant changes in physical or
chemical properties are observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b032135?utm_src=pdf-body-img
https://www.benchchem.com/product/b032135?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

. agrochemx.com [agrochemx.com]

. Triphenyltin chloride - Wikipedia [en.wikipedia.org]

. chembk.com [chembk.com]

. lookchem.com [lookchem.com]

. Triphenyltin Chloride | C18H15CISn | CID 12540 - PubChem [pubchem.ncbi.nim.nih.gov]
. TRIPHENYLTIN CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. nj.gov [nj.gov]

. researchgate.net [researchgate.net]

.
(] [e0] ~ (o)) )] EaN w N -

. pdf.benchchem.com [pdf.benchchem.com]

e 10. fishersci.at [fishersci.at]

e 11. fishersci.com [fishersci.com]

e 12. BNT Chemicals | Organotin Compounds [bnt-chemicals.com]
e 13. Organotin Stabilisers - PVC [seepvcforum.com]

e 14. Chemical Compatibility ASTM D543 [intertek.com]

« To cite this document: BenchChem. [Core Physicochemical & Reactivity Profile of
Triphenyltin Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032135#triphenylstannanylium-chloride-chemical-
compatibility-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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